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Introduction

Sodium oxamate, the sodium salt of oxamic acid, is a structural analog of pyruvate that acts as
a competitive inhibitor of lactate dehydrogenase (LDH), with a particular specificity for the LDH-
Aisoform.[1][2][3] By blocking the conversion of pyruvate to lactate, sodium oxamate disrupts
aerobic glycolysis, a metabolic pathway frequently upregulated in cancer cells (the Warburg
effect).[4][5][6] This mechanism of action makes it a valuable tool in cancer research, with
studies demonstrating its ability to induce cell cycle arrest, apoptosis, and enhance the efficacy
of radiation therapy in various cancer models.[1][7][8][9][10] These application notes provide
detailed protocols for the preparation and dissolution of sodium oxamate for research use.

Chemical and Physical Properties

A summary of the key chemical and physical properties of sodium oxamate is presented in the
table below for easy reference.
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Property Value Source(s)
Oxamic acid sodium salt,

Synonyms Aminooxoacetic acid sodium [11147111]
salt

Molecular Formula C2H2NNaOs [4]

Molecular Weight 111.03 g/mol [41[12]

Appearance Crystalline solid, powder [4]

Purity 295% to =98% [4]

Melting Point >300 °C [12]

o 10 mg/mL, 25.5 mg/mL, 50
Solubility in Water [B114][12][13]

mg/mL

Solubility in PBS (pH 7.2)

Approx. 10 mg/mL

[4]

Insolubility

Insoluble in DMSO

[1]

Storage and Stability

Proper storage of sodium oxamate is crucial to maintain its integrity and activity.

Storage o

Form Stability Source(s)
Temperature
Room temperature or >4 years (RT), 3 years

Powder [11147111]

-20°C (-20°C)

Aqueous Stock

Solution

1 month (-20°C), 1

-20°C or -80°C

year (-80°C)

(11021071

Aqueous Solution

(short-term)

Not recommended for
[4]
more than one day

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1][2] For in vivo studies, freshly prepared formulations are optimal.[11]
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Experimental Protocols
Protocol 1: Preparation of a 1 M Aqueous Stock Solution

This protocol describes the preparation of a 1 M stock solution of sodium oxamate in water.

Materials:

Sodium oxamate powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sterile 0.22 um filter

Sterile microcentrifuge tubes for aliquoting

Procedure:

e Weighing: Accurately weigh out 111.03 mg of sodium oxamate powder and transfer it to a
sterile conical tube. This amount will yield 1 mL of a 1 M solution. Adjust the mass and
volume as needed for your experimental requirements.

» Dissolution: Add a portion of the sterile water to the conical tube (e.g., 0.8 mL for a final
volume of 1 mL).

e Mixing: Vortex the solution until the sodium oxamate is completely dissolved. The solution
should be clear and colorless.[12] If dissolution is slow, gentle warming or sonication can be
used to aid the process.[3][7]

e Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 1 mL).

« Sterilization: Sterilize the stock solution by passing it through a 0.22 pm filter into a new
sterile tube.[7]
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» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one month or -80°C for up
to one year.[1][2][7]

Protocol 2: Preparation of a Working Solution for Cell
Culture

This protocol details the dilution of the 1 M stock solution to a working concentration for use in
cell-based assays.

Materials:

¢ 1 M Sodium oxamate stock solution (from Protocol 1)

o Appropriate cell culture medium

 Sterile tubes

Procedure:

e Thawing: Thaw an aliquot of the 1 M sodium oxamate stock solution at room temperature.

« Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell
culture medium. For example, to prepare 10 mL of a 50 mM working solution, add 500 uL of
the 1 M stock solution to 9.5 mL of cell culture medium.

¢ Mixing: Gently mix the working solution by inverting the tube or pipetting up and down.

o Application: The freshly prepared working solution is now ready to be added to your cell
cultures.

Note on Concentrations for In Vitro Studies: The effective concentration of sodium oxamate
can vary significantly between cell lines. Typical concentrations used in research range from
the low millimolar (mM) to 100 mM.[3][7][8][9] It is recommended to perform a dose-response
experiment to determine the optimal concentration for your specific cell line and experimental
conditions.
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Visualized Workflows and Pathways
Experimental Workflow for Sodium Oxamate Solution
Preparation
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Workflow for Preparing Sodium Oxamate Solution
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Sodium Oxamate's Inhibition of LDH-A Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research use]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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